1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine

• IUPAC Name: 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine
• InChI: InChI=1S/C17H21NO2/c1-14(13-19-2)18-12-15-7-6-10-17(11-15)20-16-8-4-3-5-9-16/h3-11,14,18H,12-13H2,1-2H3
• InChI Key: OKLVOSIUWRAEJX-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=CC=C1)OC2=CC=CC=C2
• Molecular Formula: C17H21NO2
• DSSTOX Substance ID: DTXSID20386999
• Molecular Weight: 271.35 g/mol
• CAS No.: 423737-88-6

Description

1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.35g/mol. The purity is usually 95%.
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Biological Activity

1-Methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine is an organic compound that belongs to the class of substituted amines. Its unique molecular structure, characterized by a methoxy group and phenoxy substituents, suggests potential biological activities that merit investigation. This article reviews its biological activity, synthesis, and potential applications based on available research findings.

Chemical Structure

The compound can be described by the following structural formula:

$$\text{C}_{17}\text{H}_{23}\text{N}\text{O}_{2}$$

This structure includes:

• A methoxy group (-OCH₃)
• A phenoxy group (-C₆H₅O)
• An amine functional group (-NH)

Pharmacological Properties

This compound exhibits a range of biological activities due to its structural features. The following properties have been noted:

• Antidepressant Activity : Similar compounds with methoxy and phenoxy groups have shown potential as antidepressants through modulation of neurotransmitter systems, particularly serotonin and norepinephrine pathways.
• Analgesic Effects : Preliminary studies suggest that derivatives of this compound may possess analgesic properties, potentially interacting with pain pathways in the central nervous system.
• Neuroprotective Effects : The presence of the phenoxy group may enhance neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases.

The mechanisms by which this compound exerts its biological effects are still under exploration. However, it is hypothesized that:

• Receptor Interaction : The compound may interact with various neurotransmitter receptors, including serotonin (5-HT) and dopamine receptors.
• Enzyme Modulation : It might influence enzymes involved in neurotransmitter metabolism, thus affecting their levels in the synaptic cleft.

Case Studies

A systematic review of related compounds has provided insights into the biological activity of similar structures:

• Study on Phenoxy Derivatives : A study published in Journal of Medicinal Chemistry highlighted that phenoxy-substituted amines exhibited significant binding affinity for serotonin receptors, suggesting a similar potential for this compound .
• Neuroprotective Assessment : Research evaluating methoxy-substituted amines demonstrated protective effects against oxidative stress in neuronal cell lines, indicating potential neuroprotective properties for this compound .

Synthesis

The synthesis of this compound can be achieved through several chemical methods:

• Alkylation Reactions : The reaction of 3-phenoxybenzyl chloride with isopropylamine in the presence of a base can yield the desired product.
• Use of Catalysts : Catalytic hydrogenation methods may be employed to enhance yield and purity during synthesis.

Potential Applications

Given its pharmacological properties, this compound has potential applications in:

• Pharmaceutical Development : As a lead compound for developing new antidepressants or analgesics.
• Neuroscience Research : Investigating its role in neuroprotection could provide insights into treatments for conditions like Alzheimer's disease or Parkinson's disease.